Methyl 4-((4-nitro-1H-pyrazol-1-yl)methyl)benzoate
Methyl 4-((4-nitro-1H-pyrazol-1-yl)methyl)benzoate
Brand Name:
Vulcanchem
CAS No.:
514800-69-2
VCID:
VC0455579
InChI:
InChI=1S/C12H11N3O4/c1-19-12(16)10-4-2-9(3-5-10)7-14-8-11(6-13-14)15(17)18/h2-6,8H,7H2,1H3
SMILES:
COC(=O)C1=CC=C(C=C1)CN2C=C(C=N2)[N+](=O)[O-]
Molecular Formula:
C12H11N3O4
Molecular Weight:
261.23g/mol
Methyl 4-((4-nitro-1H-pyrazol-1-yl)methyl)benzoate
CAS No.: 514800-69-2
Main Products
VCID: VC0455579
Molecular Formula: C12H11N3O4
Molecular Weight: 261.23g/mol
| CAS No. | 514800-69-2 |
|---|---|
| Product Name | Methyl 4-((4-nitro-1H-pyrazol-1-yl)methyl)benzoate |
| Molecular Formula | C12H11N3O4 |
| Molecular Weight | 261.23g/mol |
| IUPAC Name | methyl 4-[(4-nitropyrazol-1-yl)methyl]benzoate |
| Standard InChI | InChI=1S/C12H11N3O4/c1-19-12(16)10-4-2-9(3-5-10)7-14-8-11(6-13-14)15(17)18/h2-6,8H,7H2,1H3 |
| Standard InChIKey | IFTJOIWPOCSFGB-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=C(C=C1)CN2C=C(C=N2)[N+](=O)[O-] |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)CN2C=C(C=N2)[N+](=O)[O-] |
| Solubility | 7.1 [ug/mL] |
| PubChem Compound | 621410 |
| Last Modified | Nov 11 2021 |
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